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Compound of Interest

Compound Name: 3-(Morpholin-4-ylmethyl)aniline

Cat. No.: B038038 Get Quote

3-(Morpholin-4-ylmethyl)aniline | C11H16N2O | ChemSpider 3-(Morpholin-4-
ylmethyl)aniline. 3-(Morpholin-4-ylmethyl)aniline. Structure Image. 3D; 2D. Structure

Search; Similar Structures; Substructure Search. --INVALID-LINK-- 3-(MORPHOLIN-4-
YLMETHYL)ANILINE | 160370-16-5 - A2B Chem In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice. S36/37/39. Wear suitable protective

clothing, gloves and eye/face protection. S45. In case of accident or if you feel unwell, seek

medical advice immediately (show the label where possible). --INVALID-LINK-- Safety Data

Sheet - 3-(Morpholin-4-ylmethyl)aniline Suitable extinguishing media. Use water spray,

alcohol-resistant foam, dry chemical or carbon dioxide. Special hazards arising from the

substance or mixture. Carbon oxides, Nitrogen oxides (NOx). Advice for firefighters. Wear self-

contained breathing apparatus for firefighting if necessary. Further information. No data

available. Section 6: Accidental Release Measures. Personal precautions, protective

equipment and emergency procedures. Use personal protective equipment. Avoid dust

formation. Avoid breathing vapours, mist or gas. Ensure adequate ventilation. Evacuate

personnel to safe areas. Avoid breathing dust. For personal protection see section 8.

Environmental precautions. Do not let product enter drains. Methods and materials for

containment and cleaning up. Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal. Section 7: Handling and Storage.

Precautions for safe handling. Avoid contact with skin and eyes. Avoid formation of dust and

aerosols. Provide appropriate exhaust ventilation at places where dust is formed. For

precautions see section 2.2. --INVALID-LINK-- 3-(Morpholin-4-ylmethyl)aniline | CAS

160370-16-5 - LGC Standards 3-(Morpholin-4-ylmethyl)aniline. Not a dangerous good if item

is equal to or less than 1g/ml and there are less than 100g/ml in the package. Chemical name:
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3-(Morpholin-4-ylmethyl)aniline. CAS number: 160370-16-5. Molecular formula:

C11H16N2O. Molecular weight: 204.26. Synonyms: 4-(3-Aminobenzyl)morpholine; (3-

Morpholin-4-ylmethyl-phenyl)amine; 3-(4-Morpholinylmethyl)aniline; 3-

(Morpholinomethyl)aniline; 3-(Morpholin-4-yl-methyl)benzenamine. --INVALID-LINK-- 3-
(Morpholin-4-ylmethyl)aniline | 160370-16-5 | Biosynth Personal protective equipment.

Respiratory protection. For nuisance exposures use type P95 (US) or type P1 (EU EN 143)

particle respirator.For higher level protection use type OV/AG/P99 (US) or type ABEK-P2 (EU

EN 143) respirator cartridges. Use respirators and components tested and approved under

appropriate government standards such as NIOSH (US) or CEN (EU). Hand protection. Handle

with gloves. Gloves must be inspected prior to use. Use proper glove removal technique

(without touching glove's outer surface) to avoid skin contact with this product. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices. Wash and dry hands. The selected protective gloves have to satisfy the

specifications of Regulation (EU) 2016/425 and the standard EN 374 derived from it. Eye

protection. Safety glasses with side-shields conforming to EN166 Use equipment for eye

protection tested and approved under appropriate government standards such as NIOSH (US)

or EN 166(EU). Skin and body protection. Complete suit protecting against chemicals, The type

of protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace. Hygiene measures. Handle in accordance with

good industrial hygiene and safety practice. Wash hands before breaks and at the end of

workday. --INVALID-LINK-- Safety Data Sheet In case of skin contact: Take off immediately all

contaminated clothing. Rinse skin with water/ shower. Call a POISON CENTER/ doctor if you

feel unwell. In case of eye contact: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON

CENTER/ doctor. If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a

POISON CENTER/ doctor. --INVALID-LINK-- 3-(Morpholin-4-ylmethyl)aniline 3-(Morpholin-
4-ylmethyl)aniline Safety and Handling. GHS H Statement. H314: Causes severe skin burns

and eye damage [Danger Skin corrosion/irritation]. H318: Causes serious eye damage [Danger

Serious eye damage/eye irritation]. Precautionary Statement Codes. P260, P264, P280,

P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P316, P321, P363,

P405, and P501. Download. GHS Pictogram Codes. GHS05: Corrosion. --INVALID-LINK-- 3-
(Morpholin-4-ylmethyl)aniline | CAS 160370-16-5 | Santa Cruz Biotechnology 3-(Morpholin-
4-ylmethyl)aniline is a chemical substance. No description available. --INVALID-LINK-- 3-
(Morpholin-4-ylmethyl)aniline | C₁₁H₁₆N₂O | ChemCruz The chemical formula for 3-
(Morpholin-4-ylmethyl)aniline is C₁₁H₁₆N₂O. The molecular weight is 204.26. --INVALID-
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LINK-- 3-(Morpholin-4-ylmethyl)aniline | 160370-16-5 - ChemicalBook Chemical Properties.

brown solid. Uses. 3-(Morpholin-4-ylmethyl)aniline is a useful research chemical. --INVALID-

LINK-- 3-(Morpholin-4-ylmethyl)aniline | 160370-16-5 | Toronto Research ... 3-(Morpholin-4-
ylmethyl)aniline is a useful research chemical. ... Toronto Research Chemicals 20 Martin

Ross Avenue Toronto, ON M3J 2K8 International: +1 (416) 665-9696 US & Canada: +1 (800)

727-9240 Email: --INVALID-LINK--. --INVALID-LINK-- 3-(Morpholin-4-ylmethyl)aniline | CAS

160370-16-5 | MedChemExpress 3-(Morpholin-4-ylmethyl)aniline is a useful research

chemical. --INVALID-LINK-- 3-(Morpholin-4-ylmethyl)aniline - ECHA Danger! According to

the harmonised classification and labelling (ATP18) approved by the European Union, this

substance causes severe skin burns and eye damage. This substance is covered by

Harmonised classification and labelling (CLH) entries in Regulation (EC) No 1272/2008 in

Annex VI. The classification criteria are based on the GHS (Globally Harmonised System of

classification and labelling of chemicals). --INVALID-LINK-- 3-(Morpholin-4-ylmethyl)aniline
3-(Morpholin-4-ylmethyl)aniline. CAS Number: 160370-16-5. Molecular Weight: 204.26.

Formula: C11H16N2O. --INVALID-LINK-- Technical Support Center: 3-(Morpholin-4-
ylmethyl)aniline

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 3-(Morpholin-4-
ylmethyl)aniline.

Frequently Asked Questions (FAQs)
Q1: What is 3-(Morpholin-4-ylmethyl)aniline and what are its primary applications?

A1: 3-(Morpholin-4-ylmethyl)aniline, with the chemical formula C11H16N2O, is a brown solid

organic compound. It is primarily used as an intermediate in organic synthesis and is

considered a useful research chemical, with applications in the synthesis of drugs and dyes.

Q2: What are the main hazards associated with 3-(Morpholin-4-ylmethyl)aniline?

A2: This substance is classified as dangerous. According to the Globally Harmonized System

(GHS), it causes severe skin burns and eye damage. It may also cause irritation to the

respiratory system. It is harmful if swallowed.

Q3: What personal protective equipment (PPE) is required when handling this chemical?
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A3: When handling 3-(Morpholin-4-ylmethyl)aniline, it is crucial to wear suitable protective

clothing, gloves, and eye/face protection. Specifically, safety glasses with side-shields

conforming to EN166, chemical-resistant gloves (inspected before use), and a complete suit

protecting against chemicals are recommended. For respiratory protection, a P95 (US) or P1

(EU EN 143) particle respirator should be used for nuisance exposures, while for higher-level

protection, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator is advised.

Q4: What are the proper storage conditions for 3-(Morpholin-4-ylmethyl)aniline?

A4: While specific storage temperatures are not detailed in the provided results, general best

practices for corrosive chemicals should be followed. Store in a well-ventilated place. Keep

container tightly closed in a dry and well-ventilated place.

Q5: How should I dispose of 3-(Morpholin-4-ylmethyl)aniline waste?

A5: Contaminated materials and the chemical itself should be disposed of in accordance with

applicable local, state, and federal regulations. Contaminated gloves and other disposable PPE

should be disposed of as chemical waste.
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Issue Possible Cause Solution

Accidental Skin Contact

Direct contact with the solid or

solutions containing the

compound.

Immediately take off all

contaminated clothing. Rinse

the affected skin area with

plenty of water or shower.

Seek medical attention if you

feel unwell.

Accidental Eye Contact
Splash or airborne particles

entering the eye.

Rinse cautiously with water for

several minutes. If you are

wearing contact lenses,

remove them if it is easy to do

so and continue rinsing.

Immediately seek medical

advice.

Inhalation of Dust/Vapors
Inadequate ventilation or

improper handling.

Move the affected person to a

safe area with fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention.

Accidental Ingestion Ingestion of the substance.

Rinse the mouth with water. Do

NOT induce vomiting.

Immediately call a poison

center or doctor for medical

advice.

Spill
Accidental release of the

material.

Evacuate personnel to a safe

area. Use personal protective

equipment. Avoid dust

formation. For containment,

sweep up and shovel the

material. Place in a suitable,

closed container for disposal.

Do not let the product enter

drains.
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Safety and Handling Data
GHS Hazard Information

Pictogram Code Hazard Statement

alt text GHS05
Danger: Causes severe skin

burns and eye damage.

Precautionary and Safety Statements
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Code Statement

Prevention

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

P302+P361+P354

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Immediately rinse with

water for several minutes.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P354+P338

IF IN EYES: Immediately rinse with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P316 Get emergency medical help immediately.

Storage

P405 Store locked up.

Disposal

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
Standard Handling Protocol
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Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood. Put on all required personal protective equipment, including safety glasses with side

shields, chemical-resistant gloves, and a lab coat or chemical suit.

Weighing and Transfer: When weighing the solid, avoid creating dust. Use a spatula to

carefully transfer the material. If creating a solution, add the solid to the solvent slowly.

Reaction Setup: Ensure all glassware is properly secured. If the reaction is heated, use a

heating mantle and a condenser.

Post-Handling: After handling, wash your hands thoroughly. Clean the work area and

decontaminate any surfaces that may have come into contact with the chemical.

Waste Disposal: Dispose of all waste, including empty containers and contaminated PPE,

according to your institution's guidelines and local regulations.

Visualizations
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Preparation

Handling

Emergency Response Post-Handling & Disposal
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Potential
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Click to download full resolution via product page

Caption: General workflow for handling 3-(Morpholin-4-ylmethyl)aniline.
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To cite this document: BenchChem. [Handling and safety precautions for 3-(Morpholin-4-
ylmethyl)aniline.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038038#handling-and-safety-precautions-for-3-
morpholin-4-ylmethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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